Organic Halides

Organic Halides, also known as organic halogen compounds, are a class of chemical substances that contain one or more halogen atoms (fluorine, chlorine, bromine, and iodine) bonded to carbon. These compounds play crucial roles in various industrial applications including pharmaceuticals, agrochemicals, polymers, and resins. Their unique properties make them indispensable for numerous processes such as polymerization initiators, flame retardants, and solvents. In the pharmaceutical industry, organohalides are utilized extensively due to their ability to modify chemical structures, thereby enhancing drug efficacy and bioavailability. Despite their wide-ranging applications, they require strict safety protocols during synthesis and handling to mitigate potential environmental and health risks associated with halogen elements.